Cas no 858002-18-3 (5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 858002-18-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4660868
• PubChem ID: 71755660
• Update Time: 2025-07-27

5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H8N2O3/c1-4(10)5-3-8-7(12)9(2)6(5)11/h3H,1-2H3,(H,8,12)
• InChI Key： XPMBJDVXFAFVRP-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(C)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 858002-18-3)

5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex heterocyclic structure. This compound, identified by the CAS number 858002-18-3, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both acetyl and methyl substituents on the tetrahydropyrimidine ring suggests a high degree of structural complexity and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a six-membered ring containing two nitrogen atoms, with acetyl and methyl groups attached at specific positions. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions. The compound's reactivity is further influenced by the presence of the carbonyl group in the acetyl moiety and the conjugation with the adjacent double bond in the tetrahydropyrimidine ring.

In recent years, there has been a growing interest in tetrahydropyrimidine derivatives due to their diverse biological activities. Studies have shown that these compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione make it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex heterocyclic molecules. The acetyl group can be readily converted into other functional groups through various chemical transformations, such as reduction or esterification. Similarly, the methyl group can be modified through halogenation or alkylation reactions. These properties make 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione a versatile building block for synthetic chemists.

Recent research has also explored the use of this compound in medicinal chemistry. For instance, studies have demonstrated that derivatives of tetrahydropyrimidine can inhibit specific enzymes involved in cancer cell proliferation. The acetyl and methyl groups in 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione may play a crucial role in modulating enzyme activity by interacting with key residues in the active site. This suggests that further optimization of this compound could lead to the development of novel therapeutic agents.

The synthesis of 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and functional group modifications. Advances in catalytic methods have also enabled more efficient synthesis pathways for this compound.

In conclusion, 5-acetyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 858002-18-3) is a structurally complex and highly reactive compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable intermediate for synthesizing more complex molecules and its biological activities suggest promising applications in drug development. Further research into this compound is warranted to fully explore its synthetic utility and pharmacological potential.